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Compound of Interest

Compound Name: 5-Sulfoisophthalic acid

Cat. No.: B1211118 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

nomenclature, properties, and synthesis of 5-Sulfoisophthalic Acid.

This technical guide provides a detailed overview of 5-Sulfoisophthalic acid, a chemical

compound utilized in various industrial and research applications. This document outlines its

official IUPAC name, common synonyms, key chemical and physical properties, and

established experimental protocols for its synthesis.

Nomenclature: IUPAC Name and Synonyms
The compound commonly referred to as 5-Sulfoisophthalic acid is systematically named

according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature. It is

also known by several other names and identifiers, which are frequently encountered in

commercial and scientific literature.

The IUPAC name for 5-Sulfoisophthalic acid is 3,5-dicarboxybenzenesulfonic acid.

It is important to note that this compound is frequently used and sold as its monosodium salt.

The IUPAC name for the monosodium salt is sodium 3,5-dicarboxybenzenesulfonate.[1]

A variety of synonyms are used to identify 5-Sulfoisophthalic acid and its common salt forms.

These include:

5-Sulfo-1,3-benzenedicarboxylic acid[1]
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3,5-Dicarboxybenzensulfonic acid sodium salt[2]

5-Sodiosulfoisophthalic acid[3]

Monosodium 5-sulfoisophthalate[1][4]

Sodium 5-sulfoisophthalate[3]

Sodium hydrogen-5-sulphoisophthalate[1]

5-Sulfoisophthalic Acid Monosodium Salt[1]

Na-SIPA[5]

Quantitative Data
The physical and chemical properties of 5-Sulfoisophthalic acid and its monosodium salt are

summarized in the table below for easy reference and comparison. These properties are critical

for its handling, application, and integration into various chemical processes.

Property Value (Monosodium Salt)

Molecular Formula C₈H₅NaO₇S[4]

Molecular Weight 268.18 g/mol [1]

CAS Number 6362-79-4[2][3][4]

Appearance White powder/solid[2]

Melting Point 373 - 375 °C[2]

pH 1.1 (30%)[2]

Hydrogen Bond Donor Count 2[1]

Hydrogen Bond Acceptor Count 7[1]

Rotatable Bond Count 3[1]

Topological Polar Surface Area 140 Å²[1]
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Experimental Protocols
The synthesis of 5-Sulfoisophthalic acid and its subsequent conversion to the monosodium

salt are well-documented processes. The following protocols are based on established

methodologies.

Synthesis of 5-Sulfoisophthalic Acid
A common method for the preparation of 5-Sulfoisophthalic acid involves the sulfonation of

isophthalic acid.

Reaction: Isophthalic acid is reacted with fuming sulfuric acid (oleum).[6][7]

Temperature: The reaction is typically carried out at a temperature range of 150-200°C.[7]

Duration: The reaction is allowed to proceed for 5-10 hours.[7]

Work-up: The reaction mixture is then cooled and quenched with water. The crude product

can be isolated by filtration.[6]

Purification of 5-Sulfoisophthalic Acid
Purification of the crude 5-Sulfoisophthalic acid can be achieved through washing with acetic

acid to remove impurities such as residual sulfuric acid.[6]

Preparation of 5-Sulfoisophthalic Acid Monosodium Salt
The monosodium salt is typically prepared by neutralizing the synthesized 5-Sulfoisophthalic
acid.

Neutralization: The sulfonated product is cooled to 100-130°C and then neutralized by the

addition of an alkali, such as sodium hydroxide.[7][8]

Isolation: The resulting monosodium salt is isolated through centrifugation.[7]

Purification: The isolated solid is then washed with water and centrifuged again to remove

any remaining impurities. The product is subsequently hot-melted, refined, and dried.[7]
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Process Visualization
The following diagrams illustrate the key processes involved in the synthesis of 5-
Sulfoisophthalic acid and its monosodium salt.
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Caption: Synthesis pathway of 5-Sulfoisophthalic Acid.
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Caption: Preparation of 5-Sulfoisophthalic Acid Monosodium Salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

